2-(4-Butoxyphenyl)-4-(4-(2-methoxyphenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-butoxyphenyl)-4-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C27H31N5O2/c1-3-4-19-34-22-11-9-21(10-12-22)23-20-25-27(28-13-14-32(25)29-23)31-17-15-30(16-18-31)24-7-5-6-8-26(24)33-2/h5-14,20H,3-4,15-19H2,1-2H3
• InChI Key: GBTDFFZKJYMRQA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=CC=C5OC
• Molecular Formula: C27H31N5O2
• Molecular Weight: 457.6 g/mol
• CAS No.: 1111262-30-6

Description

2-(4-Butoxyphenyl)-4-(4-(2-methoxyphenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C27H31N5O2 and its molecular weight is 457.578. The purity is usually 95%.
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Scientific Research Applications

Phenothiazines Applications

Phenothiazines and their derivatives exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. These activities result from the interaction with biological systems through pharmacophoric substituents, multicyclic ring systems, and lipophilic character, allowing penetration through biological membranes (Pluta, Morak-Młodawska, & Jeleń, 2011).

Pyrazole Derivatives Applications

Pyrazole derivatives are known for their importance in agrochemical and pharmaceutical activities, synthesized under various conditions, and have shown potential physical and chemical properties like herbicidal, antimicrobial, antifungal, antiviral, and antioxidant activities (Sheetal, Suprita, Suman, Gulati, & Singh, 2018).

Quinoxaline Applications

Quinoxalines, also known as benzopyrazines, are used as dyes, pharmaceuticals, and antibiotics, showing promise in antitumoral properties studies. They serve as catalysts' ligands and are synthesized through condensation of ortho-diamines with 1,2-diketones, leading to potential in drug design and molecular interaction studies (Aastha Pareek and Dharma Kishor, 2015).

Piperazine Derivatives Applications

Arylpiperazine derivatives are utilized in the treatment of depression, psychosis, or anxiety, undergoing extensive metabolism involving CYP3A4-dependent N-dealkylation. These derivatives are known for their serotonin receptor-related effects and have been used as amphetamine-like designer drugs, demonstrating a broad pharmacological spectrum (Caccia, 2007).